Cas no 28052-84-8 (5-Methoxy-DL-tryptophan)

5-Methoxy-DL-tryptophan is a synthetic derivative of tryptophan, featuring a methoxy group at the 5-position of the indole ring. This modification enhances its utility in biochemical and pharmacological research, particularly in studies involving serotonin biosynthesis and neurotransmitter regulation. The racemic (DL) form allows for broader experimental applications, including investigations into enzyme specificity and metabolic pathways. Its stability and solubility in aqueous and organic solvents make it suitable for in vitro assays and analytical studies. Researchers value this compound for its role in probing tryptophan metabolism and its potential as a precursor in the synthesis of more complex indole derivatives.
5-Methoxy-DL-tryptophan structure
5-Methoxy-DL-tryptophan structure
Product Name:5-Methoxy-DL-tryptophan
CAS No:28052-84-8
MF:C12H14N2O3
MW:234.251163005829
MDL:MFCD00005650
CID:278782
PubChem ID:119802
Update Time:2025-10-23

5-Methoxy-DL-tryptophan Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(5-methoxy-1H-indol-3-yl)propanoic acid
    • DL-2-AMINO-3-(5-METHOXYINDOLYL)PROPIONIC ACID
    • DL-5-METHOXYTRYPTOPHAN
    • DL-AMINO-3-(5-METHOXYINDOLYL)PROPIONIC ACID
    • H-5-MEO-DL-TRP-OH
    • H-Trp(5-OMe)-OH
    • 5-​Methoxy-​DL-​tryptophan, (SR)​-​2-​Amino-​3-​(5-​methoxyindolyl)​propionic acid
    • 5-METHOXY-DL-TRYPTOPHAN
    • 5-Methoxytryptophan
    • Tryptophan, 5-methoxy-
    • tryptophan,5-methoxy
    • MFCD01074513
    • H-Trp(5-OCH3)-OH
    • 5-Methoxy-DL-tryptophan, (SR)-2-Amino-3-(5-methoxyindolyl)propionic acid (H-DL-Trp(5-OMe)-OH)
    • 28052-84-8
    • NCGC00142448-01
    • HY-128731
    • SCHEMBL122600
    • DL-Tryptophan, 5-methoxy-
    • M-3570
    • 5-METHOXY-TRYPTOPHAN
    • H-DL-Trp(5-OMe)-OH
    • DTXSID50862973
    • SCHEMBL18029115
    • CS-0102497
    • FT-0620573
    • 5_methoxy_tryptophan
    • NCGC00142448-02
    • EINECS 248-800-0
    • MFCD00005650
    • KVNPSKDDJARYKK-UHFFFAOYSA-
    • CHEBI:194846
    • AKOS005174050
    • LS-04225
    • SY258336
    • FT-0625409
    • SY083561
    • CHEMBL1491313
    • InChI=1/C12H14N2O3/c1-17-8-2-3-11-9(5-8)7(6-14-11)4-10(13)12(15)16/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)
    • PD124287
    • A819304
    • dl-5-Methoxy tryptophan
    • 5-Methoxytryptophan #
    • bmse000943
    • EN300-258300
    • NS00015561
    • H-D-Trp(5-OCH3)-OH
    • ALBB-013559
    • DB-047325
    • tryptophan, 5-methoxy-DL-
    • 5-Methoxy-DL-tryptophan
    • MDL: MFCD00005650
    • Inchi: 1S/C12H14N2O3/c1-17-8-2-3-11-9(5-8)7(6-14-11)4-10(13)12(15)16/h2-3,5-6,10,14H,4,13H2,1H3,(H,15,16)
    • InChI Key: KVNPSKDDJARYKK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)C(=CN2)CC(C(=O)O)N

Computed Properties

  • Exact Mass: 234.10000
  • Monoisotopic Mass: 234.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 88.3A^2

Experimental Properties

  • Color/Form: crystal
  • Density: 1.1923 (rough estimate)
  • Melting Point: 258-261 °C (dec.) (lit.)
  • Boiling Point: 376.57°C (rough estimate)
  • Flash Point: 243.1°C
  • Refractive Index: 1.6660 (estimate)
  • PSA: 88.34000
  • LogP: 1.83120
  • Solubility: Not determined

5-Methoxy-DL-tryptophan Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Safety Term:S24/25
  • HazardClass:IRRITANT
  • Storage Condition:−20°C

5-Methoxy-DL-tryptophan Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxy-DL-tryptophan Pricemore >>

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